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Compound of Interest

Compound Name: MRT68921 hydrochloride

For Researchers, Scientists, and Drug Development Professionals

Introduction

MRT68921 is a potent and selective dual inhibitor of Unc-51 like autophagy activating kinase 1
(ULK1) and ULK2, with IC50 values of 2.9 nM and 1.1 nM, respectively.[1][2] It also exhibits
inhibitory activity against NUAK family SNF1-like kinase 1 (NUAK1).[3][4][5] By targeting these
kinases, MRT68921 effectively blocks the initiation of the autophagy pathway and can induce
apoptosis and elevate reactive oxygen species (ROS) in cancer cells.[3][4][6] These
characteristics make it a valuable tool for research in cancer biology, nheurodegenerative
diseases, and other processes where autophagy plays a critical role.

This document provides detailed protocols for the preparation of MRT68921 hydrochloride
stock solutions for in vitro and in vivo research applications.

Chemical Properties

A summary of the chemical properties of MRT68921 and its dihydrochloride salt is presented
below. It is crucial to use the batch-specific molecular weight provided on the product's
certificate of analysis for accurate concentration calculations.
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Property MRT68921 (Free Base) MRT68921 dihydrochloride
Molecular Formula C25H34N60 C25H34N60 - 2HCI

Molecular Weight 434.6 g/mol [7] 507.5 g/mol [8][9]

CAS Number 1190379-70-4[7] 2080306-21-2[8][9]
Appearance Crystalline solid[7] Data not available

Purity >98%]7] >98% (HPLC)[8][9]

Solubility Data

The solubility of MRT68921 varies depending on the salt form and the solvent. The

dihydrochloride salt offers the advantage of aqueous solubility.

MRT68921 (Free Base)

MRT68921 dihydrochloride

Solvent - -
Solubility Solubility
DMSO ~3-10 mg/mL[1][7][10] Data not available
Ethanol ~2 mg/mL[7] Insoluble[1]
Dimethylformamide (DMF) ~5 mg/mL[7] Data not available
Soluble to 100 mM (50.75
Water Insoluble[1]
mg/mL)[8][9]
1:5 DMF:PBS (pH 7.2) ~0.16 mg/mL[7] Data not available

Experimental Protocols

Preparation of MRT68921 dihydrochloride Stock

Solution (Aqueous)

This protocol is recommended for the dihydrochloride salt, which is soluble in water.

Materials:

o« MRT68921 dihydrochloride powder
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Sterile, nuclease-free water

Sterile, conical tubes (e.g., 1.5 mL or 15 mL)

Vortex mixer

Calibrated pipettes

Procedure:

Determine the desired stock concentration (e.g., 10 mM).

Using the batch-specific molecular weight (e.g., 507.5 g/mol ), calculate the mass of
MRT68921 dihydrochloride required.

o Mass (g) = Desired Concentration (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Weigh the calculated amount of MRT68921 dihydrochloride powder and transfer it to a sterile
conical tube.

Add the appropriate volume of sterile water to the tube.

Vortex the solution until the powder is completely dissolved. Gentle warming may be applied
if necessary.

Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

Store the aliquots at -20°C or -80°C.

Preparation of MRT68921 (Free Base) Stock Solution
(DMSO)

This protocol is for the free base form, which is soluble in organic solvents like DMSO.

Materials:

« MRT68921 (free base) powder
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Anhydrous, cell culture-grade DMSO

Sterile, conical tubes (e.g., 1.5 mL)

Vortex mixer

Calibrated pipettes

Procedure:

Determine the desired stock concentration (e.g., 10 mM).

» Using the molecular weight of the free base (434.6 g/mol ), calculate the required mass of
MRT68921.

o Weigh the calculated amount of MRT68921 powder and transfer it to a sterile conical tube.
e Add the appropriate volume of anhydrous DMSO to the tube.

o Vortex the solution until the powder is completely dissolved. The use of fresh, moisture-
absorbing DMSO is recommended to ensure maximum solubility.[1]

 Aliquot the stock solution into smaller, single-use volumes.

» Store the aliquots at -20°C or -80°C. When stored at -80°C, the solution is stable for at least
one year.[6][10]

Note on Working Solutions: For cell-based assays, the DMSO stock solution should be further
diluted in cell culture medium to the final desired concentration. Ensure the final DMSO
concentration in the culture medium is low (typically < 0.1%) to avoid solvent-induced
cytotoxicity.

Storage and Stability

e Solid Form: Store MRT68921 hydrochloride, desiccated at room temperature or -20°C for
long-term storage, protected from light.[2][7][8][9]
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¢ Stock Solutions: Aliquot and store stock solutions at -20°C or -80°C.[6] Avoid repeated
freeze-thaw cycles. Aqueous solutions are not recommended for storage for more than one
day.[7]

Signaling Pathways and Experimental Workflows

The following diagrams illustrate the signaling pathway inhibited by MRT68921 and the general
workflow for preparing a stock solution.
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Caption: MRT68921 inhibits autophagy and the NUAK1 pathway.
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Caption: Workflow for preparing MRT68921 hydrochloride stock solution.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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